4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H24ClN3O5
• Molecular Weight: 481.9 g/mol
• IUPAC Name: (4E)-4-[(3-chloro-4-methoxyphenyl)-hydroxymethylidene]-1-(3-imidazol-1-ylpropyl)-5-(3-methoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H24ClN3O5/c1-33-18-6-3-5-16(13-18)22-21(23(30)17-7-8-20(34-2)19(26)14-17)24(31)25(32)29(22)11-4-10-28-12-9-27-15-28/h3,5-9,12-15,22,30H,4,10-11H2,1-2H3/b23-21+
• InChI Key: AHRPWBIPHALMSN-XTQSDGFTSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC(=CC=C4)OC)/O)Cl
• SMILES: COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC(=CC=C4)OC)O)Cl

Description

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that belongs to the class of pyrrole derivatives. This compound is widely used in scientific research due to its unique properties and potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes and receptors involved in cellular signaling pathways. This compound has been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and inhibiting their protein synthesis.
Biochemical and Physiological Effects
4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of various fungal and bacterial strains. It has also been shown to have anti-inflammatory and anticancer properties. In animal studies, this compound has been shown to have a low toxicity profile and is well-tolerated.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments include its potent antifungal and antibacterial activity, low toxicity profile, and well-established synthesis method. However, the limitations of using this compound include its limited solubility in water and its potential to interfere with certain cellular signaling pathways.

Future Directions

There are several future directions for the research and development of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one. One potential direction is to investigate its potential as an anticancer agent. Another direction is to explore its use as a therapeutic agent for the treatment of fungal and bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential to interact with other cellular signaling pathways.

Synthesis Methods

The synthesis of 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps. The starting materials are 3-chloro-4-methoxybenzaldehyde, 3-methoxyphenylacetic acid, and 1H-imidazole-1-propionic acid. The reaction is carried out under basic conditions using a suitable solvent such as ethanol or methanol. The final product is obtained after purification by column chromatography or recrystallization.

Scientific Research Applications

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential applications in various scientific research fields. In pharmacology, this compound has been shown to have potent antifungal and antibacterial activity against a wide range of pathogens. It has also been investigated for its potential as an anti-inflammatory and anticancer agent.